1-Methyl-2-phenyl-5-fluoro-1H-indole

• IUPAC Name: 5-fluoro-1-methyl-2-phenylindole
• InChI: InChI=1S/C15H12FN/c1-17-14-8-7-13(16)9-12(14)10-15(17)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key: ZDRZZSGZBFXYRI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)C=C1C3=CC=CC=C3
• Molecular Formula: C15H12FN
• Molecular Weight: 225.26 g/mol
• CAS RN: 1698909-98-6

Description

1-Methyl-2-phenyl-5-fluoro-1H-indole is a derivative of indole, a significant heterocyclic system in natural products and drugs. Indoles are important types of molecules and natural products that play a main role in cell biology. They are found in proteins in the form of amino acids, such as tryptophan.

Synthesis Analysis

Indole derivatives are synthesized using various methods. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence. This procedure is very rapid (total reaction time under 30 minutes), operationally straightforward, generally high yielding and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products.

Molecular Structure Analysis

The molecular structure of 1-Methyl-2-phenyl-5-fluoro-1H-indole can be analyzed using various tools. The structure is also available as a 2d Mol file or as a computed 3d SD file.

Chemical Reactions Analysis

1-Methyl-2-phenylindole is reported to react with malondialdehyde (MDA) and 4-hydroxyalkenals to afford a stable chromophore with intense maximal absorbance at 586nm.

Physical And Chemical Properties Analysis

Indole is also known as benzopyrrole which contains benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization. Physically, they are crystalline colorless in nature with specific odors.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promising antiviral properties. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents. .
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Lipid Peroxidation Estimation

1-Methyl-2-phenylindole has been used as a chromogenic agent for the estimation of malondialdehyde (MDA) production , which reflects lipid peroxidation. .

Biologically Active Compounds

Indole derivatives serve as prevalent moieties in biologically active compounds. Their applications include:

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Drug Development

The indole scaffold plays a crucial role in synthetic drug molecules. .

Safety And Hazards

Safety data sheets recommend wearing personal protective equipment/face protection, avoiding contact with skin and eyes, not breathing dust, minimizing dust generation and accumulation, and washing hands before breaks and immediately after handling the product.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The addition of the indole nucleus to medicinal compounds that is biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities. This has created interest among researchers to synthesize a variety of indole derivatives.